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Compound of Interest

Compound Name: ARN14494

Cat. No.: B605579 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive guide to the proper disposal

procedures for ARN14494, a potent and selective serine palmitoyltransferase (SPT) inhibitor

used in neurological disease research.[1] Due to the absence of a publicly available, detailed

Safety Data Sheet (SDS), these procedures are based on general best practices for the

disposal of research-grade chemical compounds with unknown toxicity. It is imperative to

consult the official SDS provided by your supplier and adhere to all institutional and local

regulations for chemical waste management.

Core Principles of ARN14494 Disposal
The primary objective is to manage ARN14494 waste in a manner that minimizes risk to

personnel and the environment. This involves proper segregation, containment, labeling, and

transfer of waste to a licensed disposal facility. All personnel handling ARN14494 should be

trained on its potential hazards and the procedures outlined in the official SDS and their

institution's chemical hygiene plan.

Quantitative Data Summary
The following table summarizes key quantitative data for ARN14494, gathered from supplier

information. This data is essential for proper handling, storage, and preparation of solutions,

which in turn impacts waste generation.
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Parameter Value Source

Molecular Weight 424.54 g/mol [2]

IC₅₀ 27.3 nM [1]

Recommended Storage (Solid)
Store at -20°C for short-term,

-80°C for long-term.
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Recommended Storage

(Solutions)

Aliquot and store at -20°C or

-80°C.
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Solubility Soluble in DMSO.
MedChemExpress Product

Page

Step-by-Step Disposal Procedures for ARN14494
The following protocols provide a step-by-step guide for the disposal of ARN14494 in various

forms.

Unused or Expired ARN14494 (Neat Compound)
Do not dispose of solid ARN14494 down the drain or in regular trash.

Ensure the primary container is securely sealed.

Place the primary container in a secondary, leak-proof container.

Label the outer container clearly as "Hazardous Waste" and include the following

information:

Compound Name: ARN14494

CAS Number: 1037837-27-6

Quantity

Date of disposal initiation

Principal Investigator and Laboratory information
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Store the labeled waste container in a designated, secure hazardous waste accumulation

area, away from incompatible materials.

Arrange for pickup by your institution's Environmental Health and Safety (EHS) department

or a licensed chemical waste disposal contractor.

ARN14494 Solutions (e.g., in DMSO)
Aqueous solutions containing ARN14494 should not be disposed of down the drain.

Collect all liquid waste containing ARN14494 in a designated, leak-proof, and chemically

compatible waste container.

The container should be clearly labeled as "Hazardous Waste" with the full chemical names

of all components (e.g., "ARN14494 in DMSO").

Keep the waste container sealed when not in use.

Store in a designated hazardous waste accumulation area.

Follow your institution's procedures for the pickup and disposal of liquid chemical waste.

Contaminated Labware and Personal Protective
Equipment (PPE)

Solid waste contaminated with ARN14494, such as pipette tips, centrifuge tubes, gloves,

and bench paper, should be treated as hazardous waste.

Collect all contaminated solid waste in a designated, clearly labeled, and sealed container or

a durable, leak-proof bag.

The container or bag should be labeled as "Hazardous Waste" and specify the contaminant

(ARN14494).

Do not mix with regular trash or biomedical waste unless explicitly permitted by your

institution's waste management plan.

Arrange for disposal through your institution's EHS department.
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Decontamination of Glassware
Rinse glassware that has come into contact with ARN14494 with a suitable solvent (e.g.,

ethanol or acetone) to remove residual compound.

Collect the initial rinsate as hazardous liquid waste.

Subsequent washing with detergent and water can then be performed. Dispose of the wash

water in accordance with local regulations.

Experimental Protocols Referenced
While no specific experimental protocols for the disposal of ARN14494 were found, the

procedures outlined above are based on standard guidelines for the disposal of laboratory

chemical waste from sources such as the National Institutes of Health (NIH) and the U.S.

Department of Agriculture (USDA).[3][4] These guidelines emphasize the importance of waste

segregation, proper labeling, and disposal through authorized channels.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ARN14494 waste.
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ARN14494 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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